(8-Methyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride

• IUPAC Name: (8-methyl-1-oxaspiro[4.5]decan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C11H21NO.ClH/c1-9-2-5-11(6-3-9)7-4-10(8-12)13-11;/h9-10H,2-8,12H2,1H3;1H
• InChI Key: KTPHKPGFUKRXHR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)CCC(O2)CN.Cl
• Molecular Formula: C11H22ClNO
• Molecular Weight: 219.75 g/mol

Description

(8-Methyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride, also known as MEM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. MEM is a spirocyclic amine that contains a unique structural motif, which makes it a valuable building block for the synthesis of diverse compounds.

Scientific Research Applications

ORL1 Receptor Agonists

Compounds related to (8-Methyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride have been identified as high-affinity ligands for the human ORL1 (orphanin FQ/nociceptin) receptor. These compounds, including 8-(5-methyl-1,2,3,4-tetrahydro-naphthalen-1-yl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one, exhibit high affinity and moderate to good selectivity versus opioid receptors, behaving as full agonists in biochemical assays (Röver et al., 2000).

Anti-Coronavirus and Anti-Influenza Activity

A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives, sharing a similar structural scaffold with (8-Methyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride, have been synthesized and shown to inhibit human coronavirus 229E replication. These compounds, particularly N-(2-methyl-8-tert-butyl-3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)-3-phenylpropanamide, exhibit significant antiviral activity, highlighting the potential of this chemical structure for antiviral drug development (Apaydın et al., 2019).

Synthesis and Chemical Properties

Studies focusing on the synthesis of oxaspiro[m.n] skeletons, including 1-oxaspiro[4.5]decane frameworks, provide insights into the chemical properties and potential applications of these compounds in various fields, such as material science and pharmaceuticals (Mukai et al., 2002).

Antipsychotic and Antidepressant Potential

Compounds structurally related to (8-Methyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride, such as oliceridine, have been studied for their potential as novel antipsychotics and antidepressants. These compounds target mu opioid receptors with a preference for G-protein signaling pathways, suggesting therapeutic potential with reduced adverse effects compared to existing treatments (Altarifi et al., 2017).